Cas no 219785-42-9 (Benzenamine, 4-[2-[bis(1-methylethyl)amino]ethoxy]-3-methoxy-)

• Product Name: Benzenamine, 4-[2-[bis(1-methylethyl)amino]ethoxy]-3-methoxy-
• CAS No: 219785-42-9
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 1409488
• PubChem ID: 18672601
• Update Time: 2025-04-20

Benzenamine, 4-[2-[bis(1-methylethyl)amino]ethoxy]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-[bis(1-methylethyl)amino]ethoxy]-3-methoxy-
• 4-(2-(diisopropylamino)ethoxy)-3-methoxybenzenamine
• 4-[2-[di(propan-2-yl)amino]ethoxy]-3-methoxyaniline
• 4-{2-[Di(propan-2-yl)amino]ethoxy}-3-methoxyaniline
• 219785-42-9
• DA-22937
• N-[2-(4-amino-2-methoxyphenoxy)ethyl]-N,N-diisopropylamine
• SCHEMBL4198415
• DTXSID80595464
• 4-(2-diisopropylamino-ethoxy)-3-methoxy-phenylamine
• YQYKTRBWNKDCFR-UHFFFAOYSA-N
• N-[2-(4-amino-2-methoxy-phenoxy)ethyl]-N,N-diisopropylamine

• Inchi： 1S/C15H26N2O2/c1-11(2)17(12(3)4)8-9-19-14-7-6-13(16)10-15(14)18-5/h6-7,10-12H,8-9,16H2,1-5H3
• InChI Key： YQYKTRBWNKDCFR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)N)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 266.19958
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• PSA: 47.72